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Compound of Interest

Compound Name: (4-Vinylphenyl)methanol

Cat. No.: B094994

An In-depth Technical Guide to (4-Vinylphenyl)methanol: Properties, Reactivity, and
Applications

Introduction

(4-Vinylphenyl)methanol, also known as 4-vinylbenzyl alcohol, is a bifunctional organic
compound that possesses both a vinyl group and a hydroxymethyl group attached to a
benzene ring at the para position. This unique molecular architecture makes it a highly versatile
monomer and a valuable intermediate in organic synthesis.[1] The presence of two distinct
reactive sites—the polymerizable vinyl group and the modifiable primary alcohol—allows for its
incorporation into a wide array of polymers and for the synthesis of complex molecules with
tailored functionalities.[1][2] This guide provides a comprehensive overview of the core physical
and chemical properties of (4-Vinylphenyl)methanol, its synthesis, and its applications,
intended for researchers, scientists, and professionals in drug development and materials
science.

Chemical and Physical Properties

(4-Vinylphenyl)methanol is a styrenic alcohol that typically appears as a colorless to light
yellow liquid or oil.[3][4] Its properties are dictated by the interplay between the aromatic ring,
the vinyl group, and the polar hydroxyl group.

Compound Ildentification
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Identifier Value Source(s)
CAS Number 1074-61-9 [31[51[6][7]
Molecular Formula CoH100 [2][5][8]
Molecular Weight 134.17 g/mol [2][8]
IUPAC Name (4-ethenylphenyl)methanol [2][6]

4-Vinylbenzyl alcohol, p-

Synonyms vinylbenzyl alcohol, 4- [31[71(81[°]
(Hydroxymethyl)styrene
CLECMSNCZUMKLM-

InChl Key 2161

UHFFFAOYSA-N

Physicochemical Data

The physicochemical data for (4-Vinylphenyl)methanol are summarized below. It is important
to note that some values are predicted and may vary based on experimental conditions and

purity.
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Property Value Conditions Source(s)
Colorless to light )
Appearance o Ambient [3][4]
yellow liquid/oil
Boiling Point 247.1°C at 760 mmHg [10]
132-137 °C at 15 Torr [11][12]
Density 1.039 g/cm3 Predicted [10]
1.570 g/cm? (5]
Sparingly soluble in
N water. Slightly soluble )
Solubility ) . Ambient [3][10][11]
in acetonitrile and
chloroform.
pKa 14.38 + 0.10 Predicted [3][10][11]
Flash Point 115.4 °C [10]
Refractive Index 1.59 [10]

Reactivity and Chemical Behavior

The dual functionality of (4-Vinylphenyl)methanol is the cornerstone of its chemical versatility.

The vinyl and hydroxymethyl groups can react independently, allowing for a wide range of

chemical transformations.[1]

Reactions of the Vinyl Group

The vinyl group is susceptible to addition reactions and is the primary site for polymerization.[1]

This allows (4-Vinylphenyl)methanol to act as a functional monomer in the synthesis of

polymers and copolymers. The polymerization can proceed via free-radical, cationic, or anionic

mechanisms, leading to polymers with pendant hydroxymethyl groups that can be further

modified post-polymerization.

Reactions of the Hydroxymethyl Group
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The primary alcohol functionality of the hydroxymethyl group can undergo a variety of common
alcohol reactions:[1]

Esterification: Reaction with carboxylic acids or their derivatives to form esters. This is useful
for modifying the solubility and reactivity of the resulting monomer.[1]

Etherification: Formation of ethers by reacting with alkyl halides or other suitable reagents.

Oxidation: The primary alcohol can be oxidized to form 4-vinylbenzaldehyde or 4-
vinylbenzoic acid, depending on the reaction conditions and the oxidizing agent used.

Halogenation: Conversion of the hydroxyl group to a halide, creating a more reactive site for
nucleophilic substitution.

The diagram below illustrates the principal reaction pathways for (4-Vinylphenyl)methanol.

Figure 1: Core Reactivity Pathways of (4-Vinylphenyl)methanol
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Caption: Figure 1: Core Reactivity Pathways of (4-Vinylphenyl)methanol.

Spectroscopic Data

Spectroscopic analysis is crucial for confirming the identity and purity of (4-
Vinylphenyl)methanol.

e 1H NMR: The proton NMR spectrum provides distinct signals for the vinyl, aromatic, and
hydroxymethyl protons.

o 1H NMR (500 MHz, CDCls) &: 7.39 (d, J = 8.0 Hz, 2H, Ar-H), 7.31 (d, J = 8.0 Hz, 2H, Ar-H),
6.69-6.75 (dd, J = 11.0, 6.5 Hz, 1H, -CH=CH?2), 5.73 (d, J = 18.5 Hz, 1H, -CH=CH2), 5.24
(d, J = 11.5 Hz, 1H, -CH=CH?2), 4.66 (s, 2H, -CH20H).[13]

o Infrared (IR) Spectroscopy: Expected characteristic peaks include a broad absorption for the
O-H stretch (around 3300 cm~1), C-H stretches for the vinyl and aromatic groups (around
3100-3000 cm~1), a C=C stretch for the vinyl group (around 1630 cm~1), and C-O stretching
(around 1050 cm™1).

e Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M*) at m/z
= 134, corresponding to the molecular weight of the compound.

Synthesis and Purification Protocol

(4-Vinylphenyl)methanol can be synthesized via the reduction of 4-vinylbenzoic acid or its
esters. The following protocol details the reduction of 4-vinylbenzoic acid using lithium
aluminum hydride (LiAIH4).[13][14]

Experimental Protocol: Synthesis via Reduction

Causality: This protocol utilizes LiAlH4, a powerful reducing agent capable of converting
carboxylic acids directly to primary alcohols. The reaction is performed in an anhydrous ether
solvent (THF) under an inert atmosphere to prevent quenching of the highly reactive hydride
reagent by moisture.

o Preparation: Equip a flame-dried, three-necked round-bottom flask with a dropping funnel, a
condenser, and a nitrogen inlet.
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Reagent Suspension: Charge the flask with lithium aluminum hydride (LiAlH4, 5.9 eq.) and
anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C using an ice bath.

Substrate Addition: Dissolve 4-vinylbenzoic acid (1.0 eq.) in diethyl ether (Et20) and add it to
the dropping funnel. Add the solution dropwise to the stirred LiAlH4 suspension at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to gradually warm to room
temperature and stir for 1 hour.

Quenching (Fieser workup): Carefully and sequentially quench the reaction at 0 °C by the
slow, dropwise addition of water (relative to LiAIH4 mass), followed by a 10 wt% NaOH
solution, and finally more water.[13][14] This procedure is critical for safely decomposing
excess LiAlH4 and precipitating aluminum salts.

Filtration and Extraction: Stir the resulting mixture vigorously until a white solid precipitates.
Filter the crude mixture and wash the solid with ether.

Drying and Concentration: Dry the combined organic filtrate over anhydrous sodium sulfate
(Na2S0a), filter, and concentrate under reduced pressure to yield the crude product as an oil.

Purification: Purify the resulting oil via silica gel column chromatography using a
hexane:ethyl acetate (e.g., 4:1) eluent system to afford pure (4-vinylphenyl)methanol.[13]
[14]

The workflow for this synthesis is outlined below.
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Figure 2: Synthesis Workflow for (4-Vinylphenyl)methanol
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Caption: Figure 2: Synthesis Workflow for (4-Vinylphenyl)methanol.
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Applications

The unique bifunctional nature of (4-Vinylphenyl)methanol makes it a valuable component in
several fields:

e Polymer Chemistry: It is widely used as a reactive monomer to introduce hydroxyl
functionality into polymer backbones, enhancing properties like adhesion, dyeability, and
cross-linking capabilities.[2]

o Surface Coatings: Its incorporation into resins and coatings can improve surface properties
and provide sites for further functionalization.[2]

» Organic Synthesis: It serves as a versatile building block for preparing more complex
molecules, including pharmaceuticals and agrochemicals, due to its two distinct reactive
handles.[3][10]

o Materials Science: It is used in the creation of functional materials, such as polymer supports
for catalysts or reagents, and in the development of specialty resins.

Handling, Storage, and Safety
Storage and Stability

(4-Vinylphenyl)methanol is prone to polymerization, especially upon exposure to heat, light,
or contaminants.

o Storage: It should be stored under an inert gas atmosphere (nitrogen or argon) at
refrigerated temperatures (2-8 °C).[5][10][11][15]

o Stabilizers: Commercial preparations are often stabilized with a small amount of an inhibitor,
such as p-tert-butylcatechol (TBC), to prevent premature polymerization.[3][10]

Safety Information

While a comprehensive toxicity profile is not widely reported, the following safety information is
available:
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[5]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[5]

o Handling: Use in a well-ventilated area with appropriate personal protective equipment
(gloves, safety glasses).

Conclusion

(4-Vinylphenyl)methanol is a compound of significant interest in both academic research and
industrial applications. Its distinct vinyl and hydroxymethyl functionalities provide a powerful
platform for chemical modification and polymerization. A thorough understanding of its physical
properties, chemical reactivity, and handling requirements is essential for safely and effectively
harnessing its potential in the synthesis of advanced polymers, functional materials, and
complex organic molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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